Cas no 13801-04-2 (1-Benzyl-4-morpholinopiperidine-4-carbonitrile)

• Product Name: 1-Benzyl-4-morpholinopiperidine-4-carbonitrile
• CAS No: 13801-04-2
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 1026889
• PubChem ID: 22741761
• Update Time: 2025-05-23

1-Benzyl-4-morpholinopiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-morpholinopiperidine-4-carbonitrile
• 1'-BENZYL-[1,4'-BIPIPERIDINE]-4'-CARBONITRILE
• 1-benzyl-4-morpholin-4-ylpiperidine-4-carbonitrile
• 1-benzyl-4-(piperidin-1-yl)piperidine-4-carbonitrile
• 4-(4-Morpholinyl)-1-(phenylmethyl)-4-piperidinecarbonitrile
• STK972086
• DA-17362
• 1-benzyl-4-morpholin-4-yl-piperidin-4-carbonitrile
• 1-benzyl-4-(morpholin-4-yl)piperidine-4-carbonitrile
• 1-Benzyl-4-cyano-4-(morpholin4-yl)piperidine
• HIEYIMKYHGUDPE-UHFFFAOYSA-N
• 1-Benzyl-4-cyano-4-(morpholin-4-yl)piperidine
• 13801-04-2
• AKOS009985450
• DTXSID20627975
• SCHEMBL2086022
• 1/'-benzyl-[1,4/'-bipiperidine]-4/'-carbonitrile
• CS-0328821

• MDL： MFCD11844397
• Inchi： 1S/C17H23N3O/c18-15-17(20-10-12-21-13-11-20)6-8-19(9-7-17)14-16-4-2-1-3-5-16/h1-5H,6-14H2
• InChI Key： HIEYIMKYHGUDPE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C#N)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 285.18400
• Monoisotopic Mass: 285.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 39.50000
• LogP: 1.75278

Additional information on 1-Benzyl-4-morpholinopiperidine-4-carbonitrile

Introduction to 1-Benzyl-4-morpholinopiperidine-4-carbonitrile (CAS No. 13801-04-2)

1-Benzyl-4-morpholinopiperidine-4-carbonitrile, with the chemical formula C₁₆H₁₈N₂O, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and morpholine substituents attached to a piperidine core, which endows it with unique pharmacological properties. The presence of a carbonitrile group further enhances its reactivity and potential applications in drug development.

The compound is identified by its CAS number 13801-04-2, which serves as a unique identifier in chemical databases and literature. Its molecular structure consists of a six-membered piperidine ring substituted with a morpholine moiety at the 4-position and a benzyl group at the 1-position, with a nitrile group also at the 4-position. This arrangement contributes to its stability and makes it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the potential of 1-Benzyl-4-morpholinopiperidine-4-carbonitrile in the development of novel therapeutic agents. Its structural features suggest that it may exhibit properties such as receptor binding affinity and metabolic stability, making it a promising candidate for further investigation. Studies have shown that derivatives of this compound can interact with various biological targets, including enzymes and receptors involved in neurological and cardiovascular diseases.

In particular, the morpholine moiety is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. The benzyl group provides additional stability to the molecule, while the carbonitrile group can participate in hydrogen bonding and other interactions with biological targets. These characteristics make 1-Benzyl-4-morpholinopiperidine-4-carbonitrile a versatile building block for medicinal chemists.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that it may interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The ability to modulate these receptors could lead to the development of new medications with improved efficacy and fewer side effects compared to existing treatments.

The synthesis of 1-Benzyl-4-morpholinopiperidine-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the reaction of piperidine derivatives with benzyl halides, followed by nucleophilic substitution to introduce the morpholine group. The final step involves cyanation to incorporate the carbonitrile moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and efficiency.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 1-Benzyl-4-morpholinopiperidine-4-carbonitrile. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing more effective drugs and optimizing synthetic routes.

The pharmacokinetic properties of 1-Benzyl-4-morpholinopiperidine-4-carbonitrile are another area of active investigation. Researchers are interested in how quickly the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for determining appropriate dosages and minimizing potential side effects. Animal models have been particularly useful in studying these aspects, providing valuable data on drug disposition.

In conclusion, 1-Benzyl-4-morpholinopiperidine-4-carbonitrile (CAS No. 13801-04-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug development, particularly in the treatment of neurological disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.